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Compound of Interest

Compound Name: 1-Ethoxypentane

Cat. No.: B092830 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 1-
Ethoxypentane (CAS: 17952-11-3), a flammable ether commonly used in research and

development settings. Adherence to these procedures is critical to ensure the safety of

laboratory personnel and compliance with environmental regulations.

1-Ethoxypentane, like other ethers, is a peroxide-forming chemical.[1] This property

necessitates careful handling and timely disposal to mitigate the risk of explosion, especially

when containers are stored for extended periods or exposed to air and light. This guide will

provide step-by-step instructions for the safe management and disposal of this substance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to assess the condition of the 1-
Ethoxypentane container. Ethers that have been stored for a prolonged period, are past their

expiration date, or show any signs of peroxide formation (e.g., crystal formation, discoloration)

require specialized handling. In such cases, do not attempt to open or move the container.

Immediately contact your institution's Environmental Health and Safety (EHS) department for

assistance.

For routine disposal of unexpired and visually stable 1-Ethoxypentane, the following personal

protective equipment (PPE) is mandatory:
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Flame-resistant lab coat

Chemical splash goggles

Chemical-resistant gloves (e.g., nitrile)

Closed-toe shoes

All handling and preparation for disposal should be conducted within a certified chemical fume

hood to minimize inhalation exposure and in an area free of ignition sources.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Ethoxypentane, critical for its safe

handling and disposal.

Property Value Source

CAS Number 17952-11-3 [1][2][3]

Molecular Formula C7H16O [1]

Flash Point Not Available

Boiling Point 119-121 °C

Flammability Flammable Liquid [1]

Peroxide Formation Risk

Potential for peroxide

formation upon exposure to air

and light

[1]

Detailed Disposal Protocol
The proper disposal of 1-Ethoxypentane is a multi-step process that ensures the safety of

personnel and compliance with hazardous waste regulations.

Materials Required:

Appropriate Personal Protective Equipment (PPE)
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Chemical-resistant, sealable waste container (provided by your EHS department)

Hazardous waste labels (provided by your EHS department)

Chemical fume hood

Logbook for waste generation

Procedure:

Container Inspection:

Carefully inspect the 1-Ethoxypentane container for any signs of peroxide formation

(crystals, discoloration, or a solid mass).

Check the date the container was received and opened. As a general guideline for ethers,

containers should be disposed of within six months of opening.

If any signs of peroxide formation are present or if the container is past its recommended

disposal date, DO NOT proceed. Contact your EHS department immediately.

Preparation for Disposal:

Work within a certified chemical fume hood.

Ensure there are no sources of ignition (e.g., open flames, hot plates, static electricity) in

the vicinity.

Have a spill kit readily available.

Waste Collection:

Obtain a designated hazardous waste container from your EHS department. This

container should be compatible with flammable organic solvents.

Carefully pour the 1-Ethoxypentane from its original container into the hazardous waste

container. Avoid splashing.
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Do not fill the waste container to more than 80% of its capacity to allow for vapor

expansion.

Container Rinsing (Empty Original Container):

The empty 1-Ethoxypentane container is also considered hazardous waste.

Do not rinse the empty container unless specifically instructed to do so by your EHS

department. If rinsing is required, the rinsate must be collected as hazardous waste.

Labeling:

Securely close the hazardous waste container.

Attach a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "1-Ethoxypentane"

The concentration and quantity of the waste

The date the waste was first added to the container

The name and contact information of the generating researcher or lab.

Note: A specific EPA hazardous waste code for 1-Ethoxypentane is not readily available

in the searched documents. Your institution's EHS department will be responsible for

assigning the appropriate waste code (likely D001 for ignitability).

Storage and Pickup:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within your laboratory.

This area should be away from heat, sparks, and open flames.

Follow your institution's procedures to request a hazardous waste pickup from the EHS

department.
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1-Ethoxypentane Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1-Ethoxypentane.
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Start: 1-Ethoxypentane for Disposal

Inspect Container:
- Date Opened < 6 months?

- No visible crystals?

STOP!
Contact EHS Immediately
Do Not Move Container

No

Prepare for Disposal in Fume Hood

Yes

Collect Waste in Designated
Hazardous Waste Container

Label Waste Container Accurately

Store in Satellite Accumulation Area

Request EHS Waste Pickup

End: Safe Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Ethoxypentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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